Cas no 898784-37-7 (2-(3-Cyanophenyl)-3'-iodoacetophenone)

• Product Name: 2-(3-Cyanophenyl)-3'-iodoacetophenone
• CAS No: 898784-37-7
• MF: C₁₅H₁₀INO
• MW: 347.150475978851
• MDL: MFCD02260742
• CID: 868117
• PubChem ID: 24723927
• Update Time: 2025-10-31

2-(3-Cyanophenyl)-3'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3-iodophenyl)-2-oxoethyl]benzonitrile
• 2-(3-Cyanophenyl)-3'-iodoacetophenone
• 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-BENZENECARBOHYDRAZIDE
• AKOS016019493
• 898784-37-7
• MFCD02260742
• DTXSID80642326

• MDL： MFCD02260742
• Inchi： 1S/C15H10INO/c16-14-6-2-5-13(9-14)15(18)8-11-3-1-4-12(7-11)10-17/h1-7,9H,8H2
• InChI Key： XIWIMEBDPZDOKP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 346.98100
• Monoisotopic Mass: 346.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.58828

Additional information on 2-(3-Cyanophenyl)-3'-iodoacetophenone

Introduction to 2-(3-Cyanophenyl)-3'-iodoacetophenone (CAS No. 898784-37-7) and Its Emerging Applications in Chemical Biology

2-(3-Cyanophenyl)-3'-iodoacetophenone, identified by the chemical identifier CAS No. 898784-37-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, featuring an iodo substituent on an acetophenone backbone with a cyanophenyl group at the 3-position, presents a compelling platform for synthetic modifications and functional applications. The presence of both electron-withdrawing and electron-donating groups in its structure makes it particularly valuable for exploring novel synthetic pathways and biological interactions.

The iodoacetophenone moiety in this molecule is a key feature that enables a wide range of chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the development of pharmaceuticals and agrochemicals. The cyanophenyl group, on the other hand, introduces additional electronic and steric effects that can influence the reactivity and selectivity of the molecule. This combination of structural features makes 2-(3-cyanophenyl)-3'-iodoacetophenone a promising candidate for further exploration in medicinal chemistry and material science.

In recent years, there has been growing interest in the use of iodoarenes as intermediates in drug discovery due to their ability to participate in various transition-metal-catalyzed reactions. The iodo substituent can be readily displaced by a variety of nucleophiles, allowing for the introduction of diverse functional groups into the molecular framework. This flexibility has been exploited in the synthesis of biologically active compounds, including kinase inhibitors and antiviral agents. For instance, studies have demonstrated that derivatives of 2-(3-cyanophenyl)-3'-iodoacetophenone can be used to develop novel inhibitors targeting specific enzymes involved in cancer progression.

The cyanophenyl group also contributes to the unique properties of this compound. The cyano group is known to exhibit strong electron-withdrawing effects, which can modulate the electronic properties of adjacent functional groups. This feature has been leveraged in designing molecules with enhanced binding affinity to biological targets. Additionally, the phenyl ring can participate in π-stacking interactions, which are important for protein-ligand recognition. These interactions have been studied extensively in the context of developing small-molecule probes for structural biology.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(3-cyanophenyl)-3'-iodoacetophenone. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl and heteroaryl groups at various positions on the molecule, leading to a library of derivatives with tailored properties. These derivatives have been investigated for their potential applications in photodynamic therapy and as probes for studying enzyme mechanisms. The ability to modify both the iodo and cyanophenyl substituents provides a rich palette for designing molecules with specific biological activities.

The compound's relevance extends beyond pharmaceutical applications. In materials science, 2-(3-cyanophenyl)-3'-iodoacetophenone has been explored as a precursor for synthesizing organic semiconductors and light-emitting diodes (OLEDs). The iodo substituent allows for facile functionalization through cross-coupling reactions, enabling the construction of conjugated polymers with desired optoelectronic properties. These polymers have shown promise in applications such as flexible electronics and solar cells. The cyanophenyl group further influences the electronic characteristics of these materials, contributing to their performance.

From a computational chemistry perspective, 2-(3-cyanophenyl)-3'-iodoacetophenone has been studied to understand its reactivity patterns and interaction with biological targets. Molecular modeling techniques have been employed to predict how different substituents affect its binding affinity and selectivity. These studies have provided valuable insights into designing molecules with improved pharmacological profiles. Additionally, density functional theory (DFT) calculations have been used to elucidate the electronic structure of this compound, which is crucial for understanding its chemical behavior.

The synthesis of 2-(3-cyanophenyl)-3'-iodoacetophenone itself is an intriguing challenge that has led to innovative synthetic strategies. Traditional methods involve multi-step sequences involving halogenation and cyanation reactions. However, recent developments have introduced more efficient routes that minimize byproducts and improve yields. For example, one such approach involves a one-pot synthesis where the iodo substituent is introduced directly onto an acetophenone derivative followed by cyanation at another position on the aromatic ring. These advances have made it more feasible to produce this compound on a larger scale for research purposes.

In conclusion,2-(3-cyanophenyl)-3'-iodoacetophenone (CAS No. 898784-37-7) is a versatile compound with significant potential in chemical biology and materials science. Its unique structural features enable diverse synthetic transformations and biological interactions, making it a valuable tool for drug discovery and material development. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.